Cas no 7073-69-0 (2-(2-Bromophenyl)propan-2-ol)

• Product Name: 2-(2-Bromophenyl)propan-2-ol
• CAS No: 7073-69-0
• MF: C₉H₁₁BrO
• MW: 215.087042093277
• MDL: MFCD00767180
• CID: 572488
• PubChem ID: 329527
• Update Time: 2025-06-09

2-(2-Bromophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromophenyl)propan-2-ol
• 2-(2-BROMO-PHENYL)-PROPAN-2-OL
• Benzenemethanol,2-bromo-a,a-dimethyl-
• o-bromo-1-methyl-1-phenylethanol
• 2-(2-Bromophenyl)-2-propanol
• TXQKNSQVEWHJAQ-UHFFFAOYSA-N
• NSC312818
• PubChem18555
• 2-(2-Bromophenyl)-2-propanol #
• 0975AC
• BC004381
• 2-(2-Bromophenyl)propan-2-ol, AldrichCPR
• ST24039172
• A836977
• Benzoic acid, 2-bromo-.alpha.,.alp
• NSC-312818
• DS-13734
• Benzoic acid, 2-bromo-.alpha.,.alpha.-dimethyl-
• DTXSID10317217
• AKOS009997112
• EN300-132650
• o-bromocumyl alcohol
• SY040106
• MFCD00767180
• 7073-69-0
• W10864
• CS-0036294
• FT-0698876
• SCHEMBL1164219
• AMY867
• DB-013879

• MDL： MFCD00767180
• Inchi： 1S/C9H11BrO/c1-9(2,11)7-5-3-4-6-8(7)10/h3-6,11H,1-2H3
• InChI Key： TXQKNSQVEWHJAQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C)(C)O

Computed Properties

• Exact Mass: 213.99900
• Monoisotopic Mass: 213.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 2.3

Experimental Properties

• Density: 1.403
• Boiling Point: 268.3℃ at 760 mmHg
• Flash Point: 116.1°C
• Refractive Index: 1.555
• PSA: 20.23000
• LogP: 2.67650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-(2-Bromophenyl)propan-2-ol

2-(2-Bromophenyl)propan-2-ol: A Comprehensive Overview

2-(2-Bromophenyl)propan-2-ol, also known by its CAS number CAS 7073-69-0, is a brominated aromatic alcohol that has garnered significant attention in both academic and industrial research. This compound is a derivative of phenol, with a bromine atom attached to the second carbon of the benzene ring and a hydroxyl group attached to the second carbon of the propane chain. Its unique structure makes it a versatile compound with applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of 2-(2-Bromophenyl)propan-2-ol typically involves bromination reactions, often using N-bromosuccinimide (NBS) or other brominating agents. Recent studies have explored more efficient and environmentally friendly methods for its production, such as using microwave-assisted synthesis or catalytic systems to enhance reaction yields. These advancements have not only improved the scalability of the synthesis process but also reduced the environmental footprint associated with its production.

In terms of chemical properties, 2-(2-Bromophenyl)propan-2-ol exhibits moderate solubility in organic solvents and is relatively stable under normal conditions. However, it can undergo various transformations under specific reaction conditions. For instance, it can serve as a precursor for the synthesis of more complex molecules, such as biologically active compounds or advanced materials. Recent research has highlighted its potential as an intermediate in the synthesis of novel pharmaceutical agents targeting specific diseases, including cancer and inflammatory disorders.

The biological activity of 2-(2-Bromophenyl)propan-2-ol has been extensively studied in recent years. Preclinical studies have demonstrated that this compound possesses anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. Additionally, it has shown potential as a modulator of cellular signaling pathways involved in various pathological conditions. These findings underscore the importance of further research into its therapeutic applications.

In the field of materials science, 2-(2-Bromophenyl)propan-2-ol has been utilized as a building block for the synthesis of advanced polymers and materials with tailored properties. Its ability to undergo various polymerization reactions has led to its application in creating high-performance materials for use in electronics, aerospace, and biomedical devices. Recent breakthroughs in this area have focused on optimizing its reactivity and compatibility with other monomers to achieve desired material properties.

The environmental impact of 2-(2-Bromophenyl)propan-2-ol is another area of active research. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic organisms. Results indicate that while it is not inherently toxic at low concentrations, proper handling and disposal are necessary to minimize environmental risks. These findings have prompted efforts to develop greener synthetic routes and waste management strategies for this compound.

In conclusion, 2-(2-Bromophenyl)propan-2-ol, or CAS 7073-69-0, is a multifaceted compound with significant potential across diverse industries. Its unique chemical structure, coupled with advancements in synthesis and application techniques, positions it as a valuable tool in modern chemistry. As research continues to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in both academic and industrial settings.